Cas no 2680893-45-0 (benzyl N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)carbamate)

• Product Name: benzyl N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)carbamate
• CAS No: 2680893-45-0
• MF: C₁₇H₁₃BrN₂O₂S
• MW: 389.266321897507
• CID: 5626526
• PubChem ID: 165931877
• Update Time: 2025-06-14

benzyl N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302525
• 2680893-45-0
• benzyl N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)carbamate

• Inchi： 1S/C17H13BrN2O2S/c18-15-14(13-9-5-2-6-10-13)19-16(23-15)20-17(21)22-11-12-7-3-1-4-8-12/h1-10H,11H2,(H,19,20,21)
• InChI Key： ZPDYFDGGPXWMNN-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2)N=C(NC(=O)OCC2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 387.98811g/mol
• Monoisotopic Mass: 387.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 79.5Ų

Additional information on benzyl N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)carbamate

Comprehensive Overview of Benzyl N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)carbamate (CAS No. 2680893-45-0)

The compound benzyl N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)carbamate (CAS No. 2680893-45-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole-derived carbamate exhibits unique structural features, including a 5-bromo substitution and a phenyl ring at the 4-position, which contribute to its potential biological activity. Researchers are particularly interested in its role as a building block for drug discovery, given the prevalence of thiazole moieties in FDA-approved medications.

In recent years, the demand for heterocyclic compounds like benzyl N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)carbamate has surged due to their versatility in medicinal chemistry. The 5-bromo-thiazole core is frequently explored for its bioisosteric properties, often serving as a replacement for phenyl rings in lead optimization. This aligns with current trends in fragment-based drug design, where researchers seek to improve pharmacokinetic profiles through strategic halogenation. The compound's carbamate group also offers potential for prodrug development, a hot topic in targeted drug delivery systems.

From a synthetic chemistry perspective, CAS 2680893-45-0 represents an interesting case study in regioselective bromination of thiazole derivatives. The selective introduction of bromine at the 5-position while maintaining the phenyl substituent at the 4-position requires careful control of reaction conditions. This specificity makes it valuable for cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig couplings that are fundamental to modern bioconjugate chemistry.

The compound's potential applications extend beyond pharmaceuticals. In material science, the thiazole-carbamate hybrid structure shows promise for developing organic semiconductors and photoactive materials. The bromine atom serves as an excellent handle for further functionalization through various metal-catalyzed reactions, making it attractive for creating π-conjugated systems used in OLED technologies. This dual applicability in life sciences and advanced materials positions benzyl N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)carbamate as a compound of interdisciplinary interest.

Quality control of CAS 2680893-45-0 presents specific analytical challenges. The bromo-thiazole moiety requires careful characterization by NMR spectroscopy (particularly ¹³C and ¹H) and high-resolution mass spectrometry to confirm both identity and purity. Recent advancements in HPLC-MS techniques have improved detection limits for such halogenated heterocycles, addressing common questions about isomeric purity in synthetic batches. These analytical considerations are crucial for researchers investigating the compound's structure-activity relationships.

Environmental and safety profiles of benzyl carbamate derivatives have become increasingly important in green chemistry initiatives. While not classified as hazardous, proper handling of brominated compounds requires standard laboratory precautions. The scientific community has shown growing interest in developing atom-economical synthetic routes to such molecules, aligning with sustainable chemistry principles. This focus on green synthesis methods represents a significant area of innovation for thiazole-containing intermediates.

Looking forward, benzyl N-(5-bromo-4-phenyl-1,3-thiazol-2-yl)carbamate continues to attract research attention due to several emerging applications. Its structural features make it a candidate for developing covalent inhibitors – a rapidly growing area in kinase drug discovery. Additionally, the thiazole ring system is being investigated for antimicrobial properties amid increasing antibiotic resistance concerns. These diverse potential uses ensure that this compound remains relevant across multiple biomedical research sectors.